Cas no 2013133-80-5 (3-fluoro-4-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 3-fluoro-4-(pyrrolidin-3-yloxy)pyridine
• CAS No: 2013133-80-5
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6427765
• PubChem ID: 165972232
• Update Time: 2025-10-28

3-fluoro-4-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(pyrrolidin-3-yloxy)pyridine
• Pyridine, 3-fluoro-4-(3-pyrrolidinyloxy)-
• 2013133-80-5
• EN300-1817382

• Inchi： 1S/C9H11FN2O/c10-8-6-12-4-2-9(8)13-7-1-3-11-5-7/h2,4,6-7,11H,1,3,5H2
• InChI Key： JOIFSLGWGSCRTE-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC2CCNC2)=C1F

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 281.3±40.0 °C(Predicted)
• pka: 8.65±0.10(Predicted)

Additional information on 3-fluoro-4-(pyrrolidin-3-yloxy)pyridine

Comprehensive Overview of 3-fluoro-4-(pyrrolidin-3-yloxy)pyridine (CAS No. 2013133-80-5): Properties, Applications, and Research Insights

The compound 3-fluoro-4-(pyrrolidin-3-yloxy)pyridine (CAS No. 2013133-80-5) is a fluorinated pyridine derivative with a unique structural motif combining a pyrrolidine ring and a pyridine core. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The presence of both fluoro and pyrrolidinyloxy substituents enhances its reactivity and binding affinity, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 3-fluoro-4-(pyrrolidin-3-yloxy)pyridine has surged, driven by their applications in central nervous system (CNS) drug development and kinase inhibitor synthesis. Researchers are particularly interested in its role as a proteolysis-targeting chimera (PROTAC) component, a cutting-edge technology in targeted protein degradation. The compound’s lipophilicity and hydrogen-bonding capacity align with modern fragment-based drug design (FBDD) strategies, addressing challenges in drug solubility and blood-brain barrier penetration.

From a synthetic chemistry perspective, CAS No. 2013133-80-5 exemplifies the growing trend of late-stage functionalization in medicinal chemistry. Its pyrrolidine-3-yloxy moiety offers a handle for further derivatization, enabling rapid diversification for structure-activity relationship (SAR) studies. The fluoro substituent at the 3-position of the pyridine ring is strategically placed to modulate electronic effects, influencing metabolic stability and target engagement—key considerations in AI-driven drug discovery platforms.

Environmental and regulatory perspectives also highlight the compound’s relevance. Unlike traditional halogenated compounds, 3-fluoro-4-(pyrrolidin-3-yloxy)pyridine demonstrates improved green chemistry metrics, with studies focusing on catalytic fluorination methods to reduce waste. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis, a topic frequently searched in academic databases and patent literature.

Analytical characterization of 2013133-80-5 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm its high purity (>98%), a critical parameter for high-throughput screening (HTS) applications. The compound’s cLogP and pKa values further support its utility in bioisostere replacement strategies, a hot topic in computational chemistry forums.

Market trends indicate rising interest in 3-fluoro-4-(pyrrolidin-3-yloxy)pyridine from contract research organizations (CROs) and academic labs specializing in neurodegenerative disease research. Its compatibility with click chemistry protocols and metal-catalyzed cross-coupling reactions positions it as a key player in the development of next-generation therapeutics. As the scientific community prioritizes molecular complexity and three-dimensionality in drug candidates, this compound’s sp3-rich framework meets emerging design criteria.

Future research directions for CAS No. 2013133-80-5 may explore its potential in RNA-targeted therapeutics or as a scaffold for allosteric modulator development. With the increasing integration of machine learning in compound optimization, this molecule’s data-rich profile could contribute to predictive models for ADME/Tox properties. Its structural features remain a subject of active investigation in peer-reviewed journals and international conferences on medicinal chemistry.